Cas no 49745-95-1 (Dobutamine hydrochloride)

• Product Name: Dobutamine hydrochloride
• CAS No: 49745-95-1
• MF: C₁₈H₂₄ClNO₃
• MW: 337.841064453125
• MDL: MFCD00153795
• CID: 55768
• PubChem ID: 24277772
• Update Time: 2025-07-29

Dobutamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Dobutamine HCL
• Dobutamine Hydrochloride
• rac Dobutamine Hydrochloride
• Dobutamine (hydrochloride)
• 3,4-Dihydroxy-N-[3-(4-hydroxyphenyl)-1-methylpropyl]-β-phenethylamine Hydrochloride
• (±)-3,4-Dihydroxy-N-[3-(4-hydroxyphenyl)-1-methylpropyl]-β-phenethylamine hydrochloride
• 4-[2-[[3-(4-Hydroxyphenyl)-1-methylpropyl]amino]ethyl]-1,2-benzenediol hydrochloride
• Dobutrex
• Inotrex
• DL-Dobutamine hydrochloride
• Dobutamina clorhidrato [Spanish]
• LY 46236
• 4-[2-[4-(4-hydroxyphenyl)butan-2-ylamino]ethyl]benzene-1,2-diol hydrochloride
• 1,2-Benzenediol, 4-[2-[[3-(4-hydroxyphenyl)-1-methylpropyl]amino]ethyl]-, hydrochloride (1:1)
• (+-)-4-(2-((3-(p-Hydroxyphenyl)-1-methylpropyl)amino)ethyl)pyrocatechol hydrochloride
• 1,2-Benzenediol, 4
• SR-01000075265
• KS-1050
• FT-0681170
• Dobutamine hydrochloride (JP17/USP)
• HMS1569G05
• EU-0100365
• BQKADKWNRWCIJL-UHFFFAOYSA-N
• Prestwick_741
• DOBUTAMINE HYDROCHLORIDE [USAN]
• Dobutamine hydrochloride, >=98%
• S-1000
• 4-(2-(4-(4-hydroxyphenyl)butan-2-ylamino)ethyl)benzene-1,2-diol hydrochloride
• HY-15746
• N-(2-(3,4-dihydroxyphenyl)ethyl)-4-(4-hydroxyphenyl)butan-2-aminium chloride
• Dobutamine hydrochloride, British Pharmacopoeia (BP) Reference Standard
• DOBUTAMINE HYDROCHLORIDE (USP MONOGRAPH)
• DOBUTAMINE HYDROCHLORIDE (EP IMPURITY)
• 4-[2-[[3-(4-Hydroxyphenyl)-1-methylpropyl]aminoethyl-1,2-benzenediol hydrochloride
• CHEBI:4671
• 0WR771DJXV
• 4-(2-((4-(4-hydroxyphenyl)butan-2-yl)amino)ethyl)benzene-1,2-diol hydrochloride
• NSC299583
• 1,2-Benzenediol, 4-[2-[[3-(4-hydroxyphenyl)-1-methylpropyl]amino]ethyl]-, hydrochloride
• D00632
• DOBUTAMINE HYDROCHLORIDE [MART.]
• DOBUTAMINE HYDROCHLORIDE (EP MONOGRAPH)
• 4-(2-((1RS)-3-(4-Hydroxyphenyl)-1-methylpropylamino)ethyl)benzene-1,2-diol monohydrochloride
• Dobutamine hydrochloride, United States Pharmacopeia (USP) Reference Standard
• UNII-0WR771DJXV
• DOBUTAMINE HYDROCHLORIDE [ORANGE BOOK]
• DOBUTAMINE HYDROCHLORIDE (USP IMPURITY)
• NCGC00093799-01
• FT-0625557
• Q27106435
• W-106009
• ( inverted question mark)-4-[2-[[3-(4-Hydroxyphenyl)-1-methylpropyl]amino]ethyl]-1,2-benzenediol hydrochloride
• DOBUTAMINE HYDROCHLORIDE [MI]
• Tox21_500365
• Dobutamine Hydrochloride In Dextrose
• 1,2-BENZENEDIOL, 4-(2-((3-(4-HYDROXYPHENYL)-1-METHYLPROPYL)AMINO)ETHYL)-, HYDROCHLORIDE (1:1)
• NCGC00093799-02
• 4-(2-{[4-(4-hydroxyphenyl)butan-2-yl]amino}ethyl)benzene-1,2-diol hydrochloride
• DOBUTAMINE HYDROCHLORIDE (MART.)
• REGID_for_CID_65324
• Dobutamine HCL;Dobutamine Hydrochloride
• 4-[2-[4-(4-hydroxyphenyl)butan-2-ylamino]ethyl]benzene-1,2-diol;hydrochloride
• Hydrochloride, Dobutamine
• Posiject
• MLS000860012
• 1, 4-[2-[[3-(4-hydroxyphenyl)-1-methylpropyl]amino]ethyl]-, hydrochloride, (.+-.)-
• 52663-81-7
• Dobutamine hydrochloride in dextrose 5% in plastic container
• AC-11653
• SR-01000075265-1
• AKOS015907731
• D4335
• DOBUTAMINE HYDROCHLORIDE [EP IMPURITY]
• SCHEMBL41609
• DOBUTAMINE HYDROCHLORIDE [USP MONOGRAPH]
• DOBUTAMINE HYDROCHLORIDE [JAN]
• Dobutamine hydrochloride [USAN:USP:BAN:JAN]
• CHEMBL1200418
• LY 81929
• 1,2-Benzenediol, 4-(2-((3-(4-hydroxyphenyl)-1-methylpropyl)amino)ethyl)-, hydrochloride
• EINECS 256-464-1
• Dobutamine in Dextrose
• (+/-)-4-(2-((3-(P-HYDROXYPHENYL)-1-METHYLPROPYL)AMINO)ETHYL)PYROCATECHOL HYDROCHLORIDE
• 1,2-Benzenediol, 4-(2-((3-(4-hydroxyphenyl)-1-methylpropyl)amino)ethyl)-, hydrochloride, (+-)-
• Dobutamine hydrochloride in dextrose 5%
• DOBUTAMINE HYDROCHLORIDE [WHO-DD]
• SR-01000075265-3
• DOBUTAMINE HYDROCHLORIDE [USP IMPURITY]
• MLS001332503
• SR-01000075265-6
• C18H24ClNO3
• MFCD00153795
• Dobutamine hydrochloride, European Pharmacopoeia (EP) Reference Standard
• D 0676
• MLS001332504
• (+/-)-3,4-Dihydroxy-N-[3-(4-hydroxyphenyl)-1-methylpropyl]-beta-phenethylamine hydrochloride
• NCGC00261050-01
• CCG-221669
• LY-46236
• 4-(2-((3-(p-Hydroxyphenyl)-1-methylpropyl)amino)ethyl)pyrocatecholhydrochloride
• LP00365
• (.+-.)-4-[2-[[3-(p-Hydroxyphenyl)-1-methylpropyl]amino]ethyl]pyrocatechol hydrochloride
• 49745-95-1
• Dobutamina clorhidrato
• 49745-95-1 (HCl)
• NSC-299583
• A827836
• 1,2-BENZENEDIOL, 4-(2-((3-(4-HYDROXYPHENYL)-1-METHYLPROPYL)AMINO)ETHYL)-, HYDROCHLORIDE, (+/-)-
• Dobutrex (TN)
• CCG-220352
• DOBUTAMINE HYDROCHLORIDE [EP MONOGRAPH]
• DTXSID30964383
• BCP13026
• SMR000058435
• Dobutamine hydrochloride (USAN:USP:BAN:JAN)
• NSC 299583
• NS00089557
• MLS002222253
• 3,4-Dihydroxy-N-[3-(4-hydroxyphenyl)-1-methylpropyl]-beta-phenethylamine Hydrochloride
• DB-051684
• 256-464-1
• FH27507
• Dobutamine (hydrochloride) (Standard)
• HY-15746R
• Dobutamine hydrochloride

• MDL： MFCD00153795
• Inchi： 1S/C18H23NO3.ClH/c1-13(2-3-14-4-7-16(20)8-5-14)19-11-10-15-6-9-17(21)18(22)12-15;/h4-9,12-13,19-22H,2-3,10-11H2,1H3;1H
• InChI Key： BQKADKWNRWCIJL-UHFFFAOYSA-N
• SMILES： Cl.OC1=C(C=CC(=C1)CCNC(C)CCC1C=CC(=CC=1)O)O

Computed Properties

• Exact Mass: 337.14400
• Monoisotopic Mass: 337.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 305
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 36
• XLogP3: nothing
• Topological Polar Surface Area: 72.7

Experimental Properties

• Color/Form: Not determined
• Melting Point: 184-186 C
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 33 mg/mL(97.68 mM)H2O : 20 mg/mL(59.20 mM;Need ultrasonic)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• Water Partition Coefficient: Soluble in water or ethanol with warming. Also soluble in methanol
• PSA: 72.72000
• LogP: 4.14970
• Solubility: Not determined
• Merck: 3395
• pka: 9.45(at 25℃)
• λmax: 281(MeOH)(lit.)
• Vapor Pressure: No data available

Dobutamine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H312-H332-H361
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 63-20/21/22
• Safety Instruction： S22-S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39
• Risk Phrases：R20/21/22; R63
• Toxicity：LD50 i.v. in mice: ~73 mg/kg (Weber, Tuttle)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols
• Solvents and Organic Chemicals Organic Compounds